N1-(2-ethylphenyl)-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-ethylphenyl)-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C26H35N5O2 and its molecular weight is 449.599. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Neurokinin-1 Receptor Antagonism
Research on neurokinin-1 (NK1) receptor antagonists, such as the study by Harrison et al. (2001), explores compounds with potential applications in treating emesis and depression, indicating a focus on neurological and psychiatric conditions Harrison et al., 2001.
Anticonvulsant Activity
Studies on hybrid compounds derived from 2-(2,5-dioxopyrrolidin-1-yl)propanamides and butanamides, such as the work by Kamiński et al. (2015), demonstrate the development of new anticonvulsant agents, suggesting applications in epilepsy and seizure management Kamiński et al., 2015.
Catechol Oxidase Modeling
Research on dicopper(II) complexes, as explored by Merkel et al. (2005), aims to model the active site of type 3 copper proteins, which could have implications in understanding enzymatic oxidation processes relevant to various biological and environmental systems Merkel et al., 2005.
HIV-1 Replication Inhibition
The study on N-arylsulfonyl-3-(2-yl-ethanone)-6-methylindole derivatives by Che et al. (2015) focuses on inhibiting HIV-1 replication, indicating potential applications in antiviral therapy and HIV management Che et al., 2015.
5-HT Receptor Antagonism
Research into 5-HT receptor antagonists, such as the work by Liao et al. (2000), explores compounds that modulate serotonin receptors, which could have implications for treating various psychiatric disorders, including depression and anxiety Liao et al., 2000.
Arginine Vasopressin Antagonism
The synthesis and pharmacological evaluation of nonpeptide arginine vasopressin antagonists for both V1A and V2 receptors, as discussed in the studies by Matsuhisa et al. (1997), suggest applications in managing conditions related to inappropriate antidiuretic hormone secretion or cardiovascular diseases Matsuhisa et al., 1997.
properties
IUPAC Name |
N'-(2-ethylphenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H35N5O2/c1-4-19-7-5-6-8-22(19)28-26(33)25(32)27-18-24(31-15-13-29(2)14-16-31)20-9-10-23-21(17-20)11-12-30(23)3/h5-10,17,24H,4,11-16,18H2,1-3H3,(H,27,32)(H,28,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPKQNXYOKRSZMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)C(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N4CCN(CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H35N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.